Cas no 10032-02-7 (Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester)

Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Properties

Names and Identifiers

• Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester
• GERANYL CAPROATE
• GERANYL HEXANOATE
• (E)-3,7-Dimethylocta-2,6-dienyl hexanoate
• FEMA 2515
• Geranylhexanoat
• Geranyl capronate
• GERANYL N-CAPROATE
• Geranyl n-hexanoate
• Hexanoic acid geranyl
• GERANYL CAPROATE, NATURAL
• geranylhexanoate
• +Expand

• MDL： MFCD00048871
• InChIKey： ARVSCQUZFFSNKF-NTCAYCPXSA-N
• Inchi： InChI=1S/C16H28O2/c1-5-6-7-11-16(17)18-13-12-15(4)10-8-9-14(2)3/h9,12H,5-8,10-11,13H2,1-4H3/b15-12+
• SMILES： CCCCCC(OC/C=C(/CC/C=C(/C)\C)\C)=O

Computed Properties

• Exact Mass: 252.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 10
• Heavy Atom Count: 18
• Complexity: 284
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.80260
• PSA: 26.30000
• Refractive Index: n20/D1.462
• Boiling Point: 335.57°C (rough estimate)
• Flash Point: 93℃
• FEMA: 2515 | GERANYL HEXANOATE
• Color/Form: Colorless liquid. It smells like rose, fragrant leaves, pineapple and banana
• Solubility: Soluble in water.
• Density: 0.892 g/mL at 25 °C

Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Security Information

• RTECS：RG5926000
• Safety Term：A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes.
• Hazardous Material transportation number：NONH for all modes of transport

Hexanoic acid,(2E)-3,7-dimethyl-2,6-octadien-1-yl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%